Cas no 301176-47-6 (N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-(2-methoxyphenoxy)acetamide)

• Product Name: N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-(2-methoxyphenoxy)acetamide
• CAS No: 301176-47-6
• MF: C₁₉H₁₇ClN₂O₃S
• MW: 388.867882490158
• CID: 6341822
• PubChem ID: 1113625
• Update Time: 2025-05-25

N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-(2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-(2-methoxyphenoxy)acetamide
• SR-01000483206-1
• Oprea1_111798
• Oprea1_115068
• AKOS000627736
• N-[5-(4-Chloro-benzyl)-thiazol-2-yl]-2-(2-methoxy-phenoxy)-acetamide
• EU-0077144
• SR-01000483206
• F0344-1354
• N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]-2-(2-methoxyphenoxy)acetamide
• N-{5-[(4-CHLOROPHENYL)METHYL]-1,3-THIAZOL-2-YL}-2-(2-METHOXYPHENOXY)ACETAMIDE
• AB00144854-02
• 301176-47-6
• N-(5-(4-chlorobenzyl)thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide

• Inchi： 1S/C19H17ClN2O3S/c1-24-16-4-2-3-5-17(16)25-12-18(23)22-19-21-11-15(26-19)10-13-6-8-14(20)9-7-13/h2-9,11H,10,12H2,1H3,(H,21,22,23)
• InChI Key： QKBSLRHRNJKOTE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1=CN=C(NC(COC2C=CC=CC=2OC)=O)S1

Computed Properties

• Exact Mass: 388.0648413g/mol
• Monoisotopic Mass: 388.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 88.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-(2-methoxyphenoxy)acetamide

N-{5-(4-Chlorophenyl)methyl-1,3-thiazol-2-yl}-2-(2-methoxyphenoxy)acetamide: A Comprehensive Overview

The compound N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-(2-methoxyphenoxy)acetamide, identified by the CAS number 301176-47-6, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention due to their versatile properties and wide-ranging applications in drug discovery, material science, and environmental chemistry. The structure of this compound is characterized by a thiazole ring system substituted with a 4-chlorophenylmethyl group at position 5 and an acetamide group at position 2. The acetamide moiety is further substituted with a 2-methoxyphenoxy group, which introduces additional electronic and steric effects into the molecule.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic applications. The presence of the thiazole ring in this compound contributes to its unique electronic properties, making it a promising candidate for various biological assays. For instance, researchers have explored the potential of this compound as an inhibitor of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The substitution pattern of this molecule allows for fine-tuning of its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug development.

In addition to its medicinal applications, this compound has shown potential in material science. The thiazole moiety is known to exhibit excellent thermal stability and mechanical properties, making it suitable for use in high-performance polymers and composites. Recent advancements in polymer chemistry have demonstrated that incorporating thiazole derivatives into polymer matrices can significantly enhance their mechanical strength and thermal resistance. This makes N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-(2-methoxyphenoxy)acetamide a valuable building block for developing advanced materials for aerospace, automotive, and electronic industries.

The environmental impact of synthetic chemicals has become a critical concern in recent years. In this context, researchers have investigated the biodegradability and eco-toxicological effects of N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-(2-methoxyphenoxy)acetamide. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, which is an important factor for its safe disposal and environmental sustainability. Furthermore, its eco-toxicological profile suggests that it poses minimal risk to aquatic organisms when used within recommended limits.

From a synthetic chemistry perspective, the preparation of this compound involves a multi-step synthesis process that combines principles from organic synthesis and catalysis. The key steps include the formation of the thiazole ring through cyclization reactions, followed by substitution reactions to introduce the desired functional groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing waste generation.

In conclusion, N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-(2-methoxyphenoxy)acetamide (CAS No: 301176-47-6) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure endows it with properties that make it valuable in drug discovery, material science, and environmental chemistry. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing technological and scientific frontiers.